Cas no 1228879-16-0 (N1-4-(trifluoromethyl)pyrimidin-2-ylethane-1,2-diamine hydrochloride)

• Product Name: N1-4-(trifluoromethyl)pyrimidin-2-ylethane-1,2-diamine hydrochloride
• CAS No: 1228879-16-0
• MF: C₇H₁₀ClF₃N₄
• MW: 242.629310131073
• CID: 6569823
• PubChem ID: 83813763
• Update Time: 2025-05-25

N1-4-(trifluoromethyl)pyrimidin-2-ylethane-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-4-(trifluoromethyl)pyrimidin-2-ylethane-1,2-diamine hydrochloride
• N'-[4-(trifluoromethyl)pyrimidin-2-yl]ethane-1,2-diamine;hydrochloride
• N1-[4-(trifluoromethyl)pyrimidin-2-yl]ethane-1,2-diamine hydrochloride
• EN300-18710781
• 1228879-16-0

• Inchi： 1S/C7H9F3N4.ClH/c8-7(9,10)5-1-3-12-6(14-5)13-4-2-11;/h1,3H,2,4,11H2,(H,12,13,14);1H
• InChI Key： LVISEMKVMZMRAW-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=NC(=N1)NCCN)(F)F

Computed Properties

• Exact Mass: 242.0546085g/mol
• Monoisotopic Mass: 242.0546085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N1-4-(trifluoromethyl)pyrimidin-2-ylethane-1,2-diamine hydrochloride

N1-4-(Trifluoromethyl)Pyrimidin-2-Ylethane-1,2-Diamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1228879-16-0, known as N1-4-(trifluoromethyl)pyrimidin-2-ylethane-1,2-diamine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a pyrimidine ring with a trifluoromethyl group and a diamine functionality. The presence of the trifluoromethyl group imparts unique electronic properties, making this compound a valuable tool in drug design and material science.

Recent studies have highlighted the potential of N1-4-(trifluoromethyl)pyrimidin-2-ylethane-1,2-diamine hydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other enzyme-targeting compounds. The pyrimidine core is well-known for its ability to interact with biological targets, such as DNA and RNA polymerases, making this compound a promising candidate for antiviral and anticancer applications.

One of the most exciting developments involving this compound is its application in the design of small-molecule inhibitors for critical cellular pathways. For instance, studies have demonstrated that derivatives of N1-4-(trifluoromethyl)pyrimidin-2-ylethane-1,2-diamine hydrochloride can effectively inhibit key enzymes involved in cancer cell proliferation. This has led to increased interest in exploring its potential as a lead compound for drug discovery programs targeting oncology indications.

In addition to its therapeutic applications, N1-4-(trifluoromethyl)pyrimidin-2-Ylethane-1,2-diamine hydrochloride has also found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and energy storage devices. Researchers have investigated its ability to form stable charge-transfer complexes, which are essential for applications in organic photovoltaics and light-emitting diodes (OLEDs).

The synthesis of N1-4-(trifluoromethyl)pyrimidin-2-Ylethane-1,2-diamine hydrochloride involves a multi-step process that typically begins with the preparation of the pyrimidine ring. This is followed by functionalization with the trifluoromethyl group and subsequent introduction of the diamine functionality. Recent advancements in catalytic methods have enabled more efficient and scalable routes to this compound, reducing production costs and enhancing its accessibility for research purposes.

From an analytical standpoint, N1-4-(trifluoromethyl)pyrimidin-Ylethane-diamine hydrochloride has been extensively characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have provided detailed insights into its molecular structure and conformational properties. These studies have confirmed the stability of the compound under various conditions, making it suitable for both laboratory research and industrial applications.

In terms of safety and handling, N1-trifluoromethyl-pyrimidine-based compounds are generally considered stable under normal storage conditions. However, precautions should be taken to avoid exposure to strong oxidizing agents or extreme temperatures that could lead to decomposition. Proper handling procedures are recommended to ensure safe use in both academic and industrial settings.

Looking ahead, the continued exploration of N1-trifluoromethyl-pyrimidine-based compounds is expected to yield further breakthroughs in their application across diverse fields. The integration of computational chemistry tools with experimental approaches is likely to accelerate the discovery of new functionalities and enhance our understanding of their molecular interactions.

In conclusion, N1-trifluoromethyl-pyrimidine-based compounds, particularly CAS No. 1228879-Ylethane-diamine hydrochloride, represent a versatile class of chemical entities with immense potential across multiple disciplines. As research continues to uncover new applications and optimize synthetic routes, this compound will undoubtedly play a pivotal role in advancing both scientific knowledge and technological innovation.